N-(2,4-dimethoxyphenyl)-2,6-difluorobenzamide

• Molecular Formula: C15H13F2NO3
• Molecular Weight: 293.26 g/mol
• IUPAC Name: N-(2,4-dimethoxyphenyl)-2,6-difluorobenzamide
• InChI: InChI=1S/C15H13F2NO3/c1-20-9-6-7-12(13(8-9)21-2)18-15(19)14-10(16)4-3-5-11(14)17/h3-8H,1-2H3,(H,18,19)
• InChI Key: AJEQOUYGSICFPP-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(C=CC=C2F)F)OC

Description

N-(2,4-dimethoxyphenyl)-2,6-difluorobenzamide (also known as DFB) is a synthetic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. DFB is a benzamide derivative that has been synthesized using various methods and has been found to possess unique biochemical and physiological properties.

Mechanism of Action

DFB is believed to exert its effects through the inhibition of specific enzymes involved in cellular processes. It has been shown to inhibit the activity of histone deacetylase (HDAC), which is involved in the regulation of gene expression. Additionally, DFB has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are responsible for inflammation and pain.
Biochemical and Physiological Effects:
DFB has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the proliferation of cancer cells, and reduce inflammation and pain. DFB has also been found to have antioxidant properties and has been investigated for its potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

DFB has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized and purified. Additionally, DFB has shown promising results in preclinical studies, indicating its potential as a therapeutic agent. However, there are also limitations to using DFB in lab experiments. It has been found to have low solubility in water, which can limit its use in certain assays. Additionally, more research is needed to fully understand the mechanism of action and potential side effects of DFB.

Future Directions

There are several future directions for research involving DFB. One area of interest is its potential as a cancer therapy. Further studies are needed to determine the optimal dosage and administration of DFB, as well as its potential side effects. Additionally, DFB has been investigated for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Further research is needed to fully understand its neuroprotective effects and potential therapeutic applications. Finally, more research is needed to fully understand the mechanism of action of DFB and its potential as a tool for studying cellular processes.

Synthesis Methods

DFB can be synthesized using different methods, including the reaction of 2,4-dimethoxybenzoic acid with 2,6-difluoroaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction results in the formation of DFB, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

DFB has been found to have potential applications in scientific research, particularly in the field of medicine. It has been studied for its ability to inhibit the growth of cancer cells and has shown promising results in preclinical studies. DFB has also been investigated for its potential as an anti-inflammatory and analgesic agent.